Cas no 1240588-06-0 ((S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester)

• Product Name: (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester
• CAS No: 1240588-06-0
• MF: C₁₀H₁₇F₃N₂O₂
• MW: 254.249393224716
• MDL: MFCD08686631
• CID: 2760301
• PubChem ID: 72210718
• Update Time: 2025-11-02

(S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-2-TRIFLUOROMETHYL-PIPERAZINE-1-CARBOXYLIC ACID TERT-BUTYL ESTER
• AB47878
• tert-Butyl (S)-2-(trifluoromethyl)piperazine-1-carboxylate
• SCHEMBL20547825
• CS-0341182
• 1240588-06-0
• (S)-2-Trifluoromethyl-piperazine-1-carboxylicacidtert-butylester
• (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester

• MDL： MFCD08686631
• Inchi： 1S/C10H17F3N2O2/c1-9(2,3)17-8(16)15-5-4-14-6-7(15)10(11,12)13/h7,14H,4-6H2,1-3H3/t7-/m0/s1
• InChI Key： ODGMABGNQLJFIX-ZETCQYMHSA-N
• SMILES： FC([C@@H]1CNCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 254.12421228 g/mol
• Monoisotopic Mass: 254.12421228 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 41.6
• Molecular Weight: 254.25

Additional information on (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester

Comprehensive Guide to (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1240588-06-0)

(S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1240588-06-0) is a highly specialized chiral building block widely used in pharmaceutical research and fine chemical synthesis. This compound, featuring a trifluoromethyl group and a tert-butyl ester moiety, has gained significant attention due to its unique physicochemical properties and versatility in drug discovery. Researchers often search for "chiral piperazine derivatives" or "trifluoromethylated building blocks" when exploring this compound's applications.

The growing demand for fluorinated pharmaceutical intermediates has positioned this compound as a valuable asset in modern medicinal chemistry. Its stereospecific configuration (S-form) makes it particularly useful for creating enantiomerically pure compounds, addressing one of the most pressing challenges in drug development today. Recent literature searches show increasing interest in "asymmetric synthesis using piperazine derivatives" and "fluorine in drug design," topics directly related to this compound's utility.

From a chemical perspective, the tert-butyloxycarbonyl (Boc) protecting group in (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester provides excellent stability during synthetic transformations while allowing for selective deprotection when needed. This characteristic makes it ideal for multi-step synthesis, particularly in the development of central nervous system (CNS) drugs and GPCR-targeting compounds. Analytical chemists frequently search for "Boc-protected piperazine analysis" and "chiral HPLC methods for fluorinated compounds," reflecting the compound's analytical challenges and importance.

The pharmaceutical industry's shift toward targeted therapies and personalized medicine has increased the relevance of chiral compounds like (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester. Its molecular structure allows for precise interactions with biological targets, making it valuable in developing kinase inhibitors and neurotransmitter modulators. Current research trends show growing interest in "fluorine in medicinal chemistry" and "piperazine scaffolds in drug design," both areas where this compound plays a significant role.

In synthetic chemistry applications, the compound's trifluoromethyl group offers unique advantages, including improved metabolic stability and membrane permeability in potential drug candidates. These properties align with current industry needs for "bioisosteric replacements" and "metabolically stable moieties," frequently searched terms in pharmaceutical R&D databases. The compound's chiral purity is particularly crucial for meeting stringent regulatory requirements in drug development.

Quality control of (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester requires specialized analytical techniques due to its chiral nature and fluorine content. Modern laboratories employ advanced methods like chiral HPLC and 19F NMR spectroscopy for characterization, addressing common search queries such as "analysis of fluorinated piperazines" and "chiral purity determination methods." The compound typically shows high stability under standard storage conditions, but requires protection from moisture to maintain its chemical integrity.

The commercial availability of (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester has expanded significantly in recent years, reflecting its growing importance in pharmaceutical research. Suppliers often highlight its application in "peptide mimetics" and "small molecule drug discovery," key phrases in current scientific literature. The compound's price and availability remain topics of interest, with searches for "bulk chiral piperazine suppliers" and "custom fluorinated building blocks" becoming increasingly common.

Future research directions for (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester include exploration of its potential in PROTACs (Proteolysis Targeting Chimeras) and covalent inhibitor design, two rapidly growing areas in drug discovery. These applications respond to the pharmaceutical industry's need for "novel drug modalities" and "targeted protein degradation," emerging as hot topics in scientific searches. The compound's unique structural features position it well for these innovative applications.

Environmental and safety considerations for handling (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment should be used, addressing common workplace safety queries. The compound's environmental fate and green chemistry applications represent additional areas of growing scientific interest, particularly in searches related to "sustainable fluorination methods."

In conclusion, (S)-2-Trifluoromethyl-piperazine-1-carboxylic acid tert-butyl ester (CAS No. 1240588-06-0) represents a sophisticated tool for modern drug discovery, combining valuable chiral properties with the advantageous effects of fluorine substitution. Its applications span from traditional medicinal chemistry to cutting-edge therapeutic approaches, making it a compound of enduring interest to researchers searching for "advanced pharmaceutical intermediates" and "chiral fluorinated building blocks." As drug discovery challenges evolve, this compound's versatility ensures its continued relevance in scientific innovation.